Cas no 10496-76-1 (4-Methylene-1-pyrazoline)

4-Methylene-1-pyrazoline structure
4-Methylene-1-pyrazoline structure
Product Name:4-Methylene-1-pyrazoline
CAS No:10496-76-1
MF:C4H6N2
MW:82.1038403511047
CID:2657124
PubChem ID:5324719
Update Time:2024-02-27

4-Methylene-1-pyrazoline Chemical and Physical Properties

Names and Identifiers

    • 4-Methylene-1,2-diazacyclopentene
    • 4-Methylene-1-pyrazoline
    • 4,5-Dihydro-4-methylene-3H-pyrazole
    • 3H-Pyrazole, 4,5-dihydro-4-methylene-
    • InChI=1/C4H6N2/c1-4-2-5-6-3-4/h1-3H
    • Inchi: 1S/C4H6N2/c1-4-2-5-6-3-4/h1-3H2
    • InChI Key: HEPNIHPVRLJVFS-UHFFFAOYSA-N
    • SMILES: N1CC(=C)CN=1

Computed Properties

  • Exact Mass: 82.053098200g/mol
  • Monoisotopic Mass: 82.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 83.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.7
  • XLogP3: 0.4
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